Cas no 2228159-33-7 (1-{2-(methoxymethyl)oxan-2-ylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{2-(methoxymethyl)oxan-2-ylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 2228159-33-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5894250
• PubChem ID: 165844395
• Update Time: 2025-05-19

1-{2-(methoxymethyl)oxan-2-ylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-(methoxymethyl)oxan-2-ylmethyl}cyclopropane-1-carboxylic acid
• 2228159-33-7
• EN300-1737913
• 1-{[2-(methoxymethyl)oxan-2-yl]methyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H20O4/c1-15-9-12(4-2-3-7-16-12)8-11(5-6-11)10(13)14/h2-9H2,1H3,(H,13,14)
• InChI Key： QCINBPDPXJANMH-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-{2-(methoxymethyl)oxan-2-ylmethyl}cyclopropane-1-carboxylic acid

1-{2-(Methoxymethyl)Oxan-2-ylmethyl}Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2228159-33-7, known as 1-{2-(methoxymethyl)oxan-2-ylmethyl}cyclopropane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a carboxylic acid group and a methoxymethyl-substituted oxane moiety. The cyclopropane ring, a three-membered carbon ring, is known for its high strain energy, making it a valuable component in the design of bioactive molecules. The oxane (tetrahydropyran) ring further enhances the molecule's versatility by introducing ether functionality, which can influence solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 1-{2-(methoxymethyl)oxan-2-ylmethyl}cyclopropane-1-carboxylic acid in drug discovery, particularly in the development of small molecule inhibitors for various therapeutic targets. The cyclopropane moiety has been shown to exhibit antimicrobial activity, making it a promising candidate for antibacterial and antifungal agents. Additionally, the compound's ability to form stable ester linkages has led to its exploration in the synthesis of biodegradable polymers, which are increasingly sought after in sustainable materials science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxane derivative followed by cyclopropanation and carboxylation steps. Researchers have optimized these steps to improve yield and purity, employing techniques such as transition metal catalysis and enzymatic transformations. These advancements have not only streamlined the production process but also opened avenues for large-scale manufacturing, which is crucial for its potential commercial applications.

In terms of biological activity, 1-{2-(methoxymethyl)oxan-2-ylmethyl}cyclopropane-1-carboxylic acid has demonstrated selectivity towards certain enzymes and receptors, making it a valuable tool in studying cellular pathways. For instance, recent studies have shown its ability to inhibit cysteine proteases, which are implicated in various inflammatory diseases and cancer progression. This highlights its potential as a lead compound for developing novel therapeutics with high specificity and reduced off-target effects.

The structural uniqueness of this compound also lends itself to applications in nanotechnology and drug delivery systems. The oxane ring can serve as a platform for attaching targeting ligands or imaging agents, enabling precise delivery of therapeutic payloads to specific tissues or cells. Furthermore, the cyclopropane moiety's reactivity can be harnessed to create dynamic covalent bonds, which are essential for constructing stimuli-responsive materials.

From an environmental perspective, the biodegradability of 1-{2-(methoxymethyl)oxan-2-ylmethyl}cyclopropane-1-carboxylic acid has been evaluated under various conditions, revealing its potential as an eco-friendly alternative to traditional synthetic polymers. Its ability to degrade under natural conditions without releasing harmful byproducts aligns with current sustainability goals in the chemical industry.

In conclusion, 1-{2-(methoxymethyl)oxan-2-ylmethyl}cyclopropane-1-carboxylic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological insights, positions it as a key player in future innovations within pharmaceuticals, materials science, and environmental chemistry.